Cas no 139572-04-6 (3-Pyridinecarbonitrile, 5-(1,1-difluoroethyl)-1,2-dihydro-6-methyl-2-oxo-)

• Product Name: 3-Pyridinecarbonitrile, 5-(1,1-difluoroethyl)-1,2-dihydro-6-methyl-2-oxo-
• CAS No: 139572-04-6
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 1288973
• Update Time: 2024-08-04

3-Pyridinecarbonitrile, 5-(1,1-difluoroethyl)-1,2-dihydro-6-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 5-(1,1-difluoroethyl)-1,2-dihydro-6-methyl-2-oxo-

• Inchi： 1S/C9H8F2N2O/c1-5-7(9(2,10)11)3-6(4-12)8(14)13-5/h3H,1-2H3,(H,13,14)
• InChI Key： HGQDJWAPAKBSKC-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(C(F)(F)C)C=C1C#N

Computed Properties

• Exact Mass: 198.06054

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 320.7±42.0 °C(Predicted)
• PSA: 52.89
• pka: 7.95±0.10(Predicted)